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Chemical Synthesis and Industrial Production

The commercial production of dimethomorph is a multi-step chemical synthesis focused on creating the

core cinnamic acid-like structure and optimizing the yield of the biologically active Z-isomer [1]. The

following diagram illustrates the general sequence for synthesizing dimethomorph:
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Start: Raw Materials

Step 1: Synthesis of
3,4-Dimethoxy-4'-chlorobenzophenone

Step 2: Condensation with
Acetylmorpholine

Step 3: Dehydration
(Elimination Reaction)

Step 4: Purification
& Isomer Separation

End: Dimethomorph Product

Key Catalysts & Conditions

Click to download full resolution via product page

Industrial Synthesis Flow: General sequence for producing dimethomorph, with catalyst choice critical for

yield [2] [3].

Different industrial methods focus on improving the catalytic condensation step. The table below compares

two patented synthesis approaches:
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Patent/Feature
CN112500370A (Lewis Base
Catalysis) [2]

CN107935966B (Alkaline Catalyst
Combo) [3]

Core Reaction Condensation of 3,4-dimethoxy-4'-

chlorobenzophenone with
acetylmorpholine

Condensation of 3,4-dimethoxy-4'-

chlorobenzophenone with
acetylmorpholine

Catalyst System Lewis bases Sodium tert-butoxide and Sodium
hydroxide

Key
Improvement

Efficient catalysis, reduced waste Enhanced catalyst stability & effect;
compensates for sodium tert-butoxide

decomposition

Solvent Toluene, xylene Toluene

Post-Reaction
Steps

Water washing, solvent recovery Alkaline washing (NaOH solution) of
reactants

Reported
Outcome

Improved efficiency Higher conversion rate and product purity

Industrial Formulation into Water-Dispersible Granules
(WG)

After synthesis, the technical-grade active ingredient is formulated for agricultural use. Water-dispersible

granules (WG) are a common, environmentally friendly formulation. The table below outlines the

manufacturing process for 40% dimethomorph WG [4]:

Manufacturing
Step

Process Details Key Parameters

1. Co-grinding Active ingredient, additives, and filler
are mixed and crushed.

Power control: 10-50 kW; using
supermicro airflow crushing.
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Manufacturing
Step

Process Details Key Parameters

2. Kneading The powdered mixture is kneaded with

water into a wet mass.

Water content: 50-60% of the mixture.

3. Granulation The wet mass is shaped using an

extrusion granulator.

Extrusion through a 1.7mm screen.

4. Drying &
Screening

Granules are dried and sieved to

achieve uniform size.

Final product is dry, free-flowing

granules.

This formulation offers advantages like no dust, high active ingredient content, good stability, and fast

disintegration in water [4].

Basic Chemical and Physical Properties

Understanding the chemical and physical properties of dimethomorph is essential for handling and process

design:

Property Details

IUPAC Name (EZ)-4-[3-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)acryloyl]morpholine [1]

CAS RN 110488-70-5 [1]

Molecular Formula C₂₁H₂₂ClNO₄ [1]

Molecular Mass 387.86 g/mol [1]

Appearance Colourless to grey crystalline powder [1] [5]

Solubility in Water 28.95 mg/L (at 20 °C, pH 7) [1]

Melting Point 125.2 °C [1]
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A key characteristic is its geometrical (E/Z) isomerism. The commercial product is typically a mixture of

both isomers, but the Z-isomer possesses most of the fungicidal activity [1].

Key Technical Insights for Researchers

Isomer-Specific Activity: The significant difference in efficacy between E and Z isomers is crucial.
Research and quality control must focus on analytical methods to quantify and optimize the yield of

the active Z-isomer [1].
Process Optimization Focus: Industrial innovations, as seen in the patents, are centered on

improving the catalytic condensation step—the heart of the synthesis—to enhance yield, purity, and
cost-effectiveness [2] [3].

Formulation is Critical: An efficient synthesis is only part of the picture. Developing stable, user-
friendly, and effective formulations like WDG is a specialized and vital area of commercial

development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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